Cas no 1235663-24-7 (3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide)

• Product Name: 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide
• CAS No: 1235663-24-7
• MF: C₁₉H₁₉F₃N₂O₂S
• MW: 396.426573991776
• CID: 6175875
• PubChem ID: 49675509
• Update Time: 2025-06-27

3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide
• VU0635443-1
• 1235663-24-7
• N-[4-[2-oxo-2-(2,2,2-trifluoroethylamino)ethyl]phenyl]-3-phenylsulfanylpropanamide
• F5097-2532
• AKOS024497923
• N-(4-(2-oxo-2-((2,2,2-trifluoroethyl)amino)ethyl)phenyl)-3-(phenylthio)propanamide
• 3-(phenylsulfanyl)-N-(4-{[(2,2,2-trifluoroethyl)carbamoyl]methyl}phenyl)propanamide

• Inchi： 1S/C19H19F3N2O2S/c20-19(21,22)13-23-18(26)12-14-6-8-15(9-7-14)24-17(25)10-11-27-16-4-2-1-3-5-16/h1-9H,10-13H2,(H,23,26)(H,24,25)
• InChI Key： FPVATYHXCGNKMT-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CCC(NC1C=CC(=CC=1)CC(NCC(F)(F)F)=O)=O

Computed Properties

• Exact Mass: 396.11193351g/mol
• Monoisotopic Mass: 396.11193351g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 83.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide

Introduction to Compound with CAS No. 1235663-24-7 and Product Name: 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide

The compound with the CAS number 1235663-24-7 and the product name 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The presence of a phenylsulfanyl group and a trifluoroethyl carbamoyl moiety in its molecular structure suggests a high degree of functional complexity, which may contribute to its biological activity.

Recent research in the field of drug discovery has highlighted the importance of fluorinated compounds in enhancing pharmacological properties such as bioavailability, metabolic stability, and binding affinity. The trifluoroethyl group, in particular, is known for its ability to modulate the electronic and steric properties of molecules, making it a valuable component in the design of novel therapeutic agents. In the context of this compound, the integration of the trifluoroethyl carbamoyl group with a phenylsulfanyl moiety could potentially lead to synergistic effects that enhance its pharmacological efficacy.

The 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide structure is also noteworthy for its potential role in modulating biological pathways. The phenyl ring is a common motif in many bioactive molecules due to its ability to interact with biological targets through hydrophobic and π-stacking interactions. The presence of multiple aromatic rings in this compound may enhance its binding affinity to specific receptors or enzymes, thereby increasing its therapeutic potential.

Current studies in medicinal chemistry have demonstrated that compounds containing sulfanyl groups often exhibit interesting biological activities. These groups can participate in various interactions with biological targets, including hydrogen bonding and metal coordination. The phenylsulfanyl group in this compound may contribute to its ability to interact with biological systems in a manner that could be exploited for therapeutic purposes.

The synthesis of this compound involves complex organic transformations that require careful optimization to ensure high yield and purity. The introduction of the trifluoroethyl carbamoyl group necessitates precise control over reaction conditions to avoid unwanted side products. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are likely employed to construct the key functional moieties of the molecule.

In terms of potential applications, this compound may find utility in the development of novel drugs targeting various diseases. Its unique structural features suggest that it could be a valuable scaffold for further derivatization and optimization. Researchers are exploring its potential as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties.

The use of computational methods such as molecular modeling and quantum mechanics calculations has become increasingly important in the design and optimization of pharmaceutical compounds. These techniques can provide insights into the interactions between this compound and biological targets, helping researchers to refine their designs for improved efficacy and selectivity. The integration of experimental data with computational predictions is essential for understanding the pharmacological behavior of this molecule.

Future research directions may include exploring the pharmacokinetic properties of this compound, such as its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these properties is crucial for assessing its potential as a drug candidate and for predicting its behavior in vivo. Additionally, studies on its toxicological profile will be necessary to ensure its safety before it can be considered for clinical development.

The development of novel pharmaceutical agents is a highly interdisciplinary endeavor that requires collaboration between chemists, biologists, pharmacologists, and clinicians. The compound described here exemplifies the importance of innovative chemical design in driving advancements in drug discovery. By leveraging cutting-edge synthetic methods and computational tools, researchers can accelerate the process of identifying promising candidates for further investigation.

In conclusion, the compound with CAS number 1235663-24-7 and product name 3-(phenylsulfanyl)-N-(4-{(2,2,2-trifluoroethyl)carbamoylmethyl}phenyl)propanamide represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential applications make it an attractive candidate for further research and development. As our understanding of biological systems continues to grow, compounds like this one will play an increasingly important role in the discovery and development of new therapeutic agents.